Cas no 1291412-30-0 (6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine)

• Product Name: 6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine
• CAS No: 1291412-30-0
• MF: C₁₃H₁₂BrN₃
• MW: 290.1584815979
• CID: 5056124
• Update Time: 2025-10-29

6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromophenyl)-2-cyclopropylpyrimidin-4-amine
• 6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine

• Inchi： 1S/C13H12BrN3/c14-10-3-1-2-9(6-10)11-7-12(15)17-13(16-11)8-4-5-8/h1-3,6-8H,4-5H2,(H2,15,16,17)
• InChI Key： FBSACGMYHZZCHP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(N)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 453.7±35.0 °C at 760 mmHg
• Flash Point: 228.2±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine

6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine: A Comprehensive Overview

6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine (CAS No. 1291412-30-0) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, featuring a bromophenyl group and a cyclopropyl substituent, contributes to its intriguing chemical properties and potential therapeutic applications.

The synthesis of 6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine involves a series of multi-step reactions, often utilizing advanced organic synthesis techniques such as Suzuki coupling or Stille coupling. These methods enable the precise assembly of the molecule's intricate framework, ensuring high purity and structural integrity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, making this compound more accessible for research and development purposes.

One of the most compelling aspects of this compound is its pharmacological profile. Studies have demonstrated that 6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine exhibits potent antitumor activity in various cancer cell lines. This is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, research published in *Nature Communications* highlighted its role in inhibiting the PI3K/AKT/mTOR pathway, a critical regulator of cancer cell survival and growth.

In addition to its antitumor properties, this compound has shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that it possesses neuroprotective effects by mitigating oxidative stress and reducing inflammation in models of Alzheimer's disease. The cyclopropyl group within its structure is believed to play a pivotal role in enhancing its bioavailability and brain penetration, making it a strong candidate for further exploration in this therapeutic area.

The application of 6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent research has focused on its ability to form stable charge transfer complexes, which could be harnessed for applications in flexible electronics and optoelectronic devices.

From an environmental perspective, understanding the ecotoxicological impact of this compound is crucial for its safe handling and disposal. Studies have shown that it exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, long-term exposure studies are still needed to fully assess its environmental fate and potential risks.

In conclusion, 6-(3-Bromophenyl)-2-cyclopropylpyrimidin-4-amine (CAS No. 1291412-30-0) represents a versatile molecule with multifaceted applications across various scientific domains. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological profiles, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry and pharmacology.